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Compound of Interest

Compound Name: Copper(ll) nitrate hydrate

Cat. No.: B084081

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of copper(ll) nitrate
hydrate as an oxidizing agent in key chemical transformations. This document includes
detailed experimental protocols, quantitative data summaries, and mechanistic diagrams to
facilitate its application in research and development.

Oxidation of Thiols to Disulfides

Copper(ll) nitrate hydrate is an effective and mild reagent for the oxidative coupling of thiols
to form disulfides, a crucial functional group in many biologically active molecules and
pharmaceutical compounds. A notable application involves the use of "Claycop,"” which is
hydrated copper(ll) nitrate adsorbed onto clay, providing a convenient solid-supported reagent.

Quantitative Data Summary

The following table summarizes the reaction outcomes for the oxidation of various thiols to their
corresponding disulfides using copper(ll) nitrate trinydrate in a water/ethyl acetate solvent
system.
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Entry Substrate (Thiol) Time (min) Yield (%)
1 Thiophenol 10 98
2 4-Methylthiophenol 15 96
3 4-Methoxythiophenol 12 97
4 4-Chlorothiophenol 20 95
5 4-Bromothiophenol 25 94
6 4-Nitrothiophenol 30 92
7 Benzyl mercaptan 10 98
8 1-Dodecanethiol 35 90

Experimental Protocol: General Procedure for Thiol
Oxidation

This protocol is adapted from a reported efficient and environmentally friendly method for the
synthesis of symmetric disulfides.

Materials:

o Copper(ll) nitrate trihydrate (Cu(NO3)2:3H20)
» Thiol substrate

o Ethyl acetate (AcOE)

o Water (Hz20)

e 10% Sodium hydroxide (NaOH) solution

e Anhydrous sodium sulfate (Na2S0a4)

e Round-bottom flask

o Magnetic stirrer and stir bar
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e Separatory funnel

o Standard laboratory glassware

Procedure:

To a solution of the thiol (1.0 mmol) in ethyl acetate (2 cm3), a solution of copper(ll) nitrate
trinydrate (1.0 mmol) in water (1 cm3) is added at once.

o The reaction mixture is stirred at room temperature. The progress of the reaction is
monitored by thin-layer chromatography (TLC).

e Upon completion of the reaction, the organic layer is separated.
e The aqueous layer is extracted with ethyl acetate (2 x 10 cm3).

e The combined organic layers are washed with a 10% solution of NaOH (2 x 15 cm?) and
then with water.

e The organic layer is dried over anhydrous sodium sulfate.
e The solvent is removed under reduced pressure to yield the crude disulfide product.

« If necessary, the product can be further purified by column chromatography or
recrystallization.

Reaction Workflow
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A flowchart of the experimental workflow for thiol oxidation.

Proposed Mechanism of Thiol Oxidation

The oxidation of thiols by copper(ll) nitrate is proposed to proceed through an oxygen atom
transfer (OAT) mechanism. The copper(ll) center activates the nitrate ligand, facilitating the
transfer of an oxygen atom to the sulfur of the thiol, leading to the formation of a sulfenic acid
intermediate. This reactive intermediate then reacts with another thiol molecule to produce the

disulfide and wate

r.

Intermediate Complex | Cu(ll)-nitrate interacts with thiol

R-S-OH (Sulfenic Acid) + R-SH + Cu(NO:)2 }M> R-S-S-R + H20 + Cu(N(
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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